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Compound of Interest

Compound Name: Mini gastrin I, human tfa

Cat. No.: B15616805 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling Mini

gastrin I, human trifluoroacetate (TFA) in a laboratory setting. It is intended to supplement, not

replace, a thorough institutional risk assessment and the Safety Data Sheet (SDS) provided by

the manufacturer. Always consult your institution's Environmental Health and Safety (EH&S)

department for specific guidance.

Hazard Identification and Risk Assessment
Mini gastrin I, human TFA is a potent biological material.[1] The primary hazards are

associated with the peptide's biological activity and the corrosive nature of the trifluoroacetate

(TFA) salt.[2][3][4] TFA is a strong organic acid and can cause severe skin and eye burns.[2][3]

[4] Lyophilized powders can be easily aerosolized, creating an inhalation risk.[1]

Key Hazards:

Corrosive: The TFA salt is acidic and can cause severe burns upon contact with skin and

eyes.[2][3][4]

Irritant: May cause respiratory tract irritation if inhaled.[5]

Biologically Active: As a gastrin analogue, it may have physiological effects if absorbed.

Harmful if Swallowed: Ingestion can be toxic.[6]
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Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against accidental exposure and is mandatory when

handling Mini gastrin I, human TFA.[1]

PPE Category Minimum Requirement

Recommended for High-
Risk Tasks (e.g., handling
large quantities, potential
for aerosolization)

Eye Protection
ANSI-approved safety goggles

with side shields.[3][6]

A face shield in addition to

safety goggles.[3][7]

Hand Protection

Chemical-resistant nitrile

gloves (double gloving is

recommended).[1][2]

Heavy-duty gloves such as

butyl rubber or Viton for

handling large volumes.[3]

Body Protection
A lab coat or protective gown.

[1][6]

An impervious or chemical-

resistant apron over a lab coat.

[3]

Respiratory Protection
Work within a certified

chemical fume hood.[1][2][3]

A full-face respirator may be

necessary if a fume hood is

not available (consult EH&S).

[3]

Always inspect PPE for integrity before use and change gloves immediately if they become

contaminated.[1]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Mini gastrin I, human TFA from receipt to

preparation of a stock solution.

Experimental Workflow for Safe Handling
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Preparation

Handling Lyophilized Powder

Reconstitution

Storage

Don Appropriate PPE

Prepare Work Area in Fume Hood

Gather All Necessary Equipment

Bring Vial to Room Temperature

Proceed to Handling

Briefly Centrifuge Vial

Carefully Open Vial in Fume Hood

Add Solvent Slowly

Proceed to Reconstitution

Gently Vortex or Pipette to Mix

Ensure Complete Dissolution

Aliquot into Sterile Tubes

Proceed to Storage

Label Aliquots Clearly

Store at Recommended Temperature

Click to download full resolution via product page

Caption: Workflow for handling and reconstituting Mini gastrin I, human TFA.
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Detailed Methodology:

Preparation:

Don all required PPE as specified in the table above.

Prepare a designated, clean work area inside a certified chemical fume hood.[1][2]

Assemble all necessary materials: the peptide vial, appropriate solvent, sterile low-

adhesion tubes, and calibrated micropipettes with sterile tips.[6]

Handling Lyophilized Powder:

Before opening, allow the vial to come to room temperature to prevent condensation.[6]

Briefly centrifuge the vial to ensure the powder is at the bottom.[6]

Carefully open the vial inside the fume hood to prevent inhalation of any aerosolized

powder.[1]

Reconstitution:

Using a calibrated micropipette, slowly add the required volume of the appropriate sterile

solvent to the vial.

Gently vortex the vial or pipette the solution up and down to ensure the peptide is fully

dissolved. Avoid vigorous shaking which can cause degradation.

Visually confirm that the solution is clear and free of particulates.

Storage:

For long-term stability and to avoid repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use sterile tubes.[8]

Clearly label each aliquot with the peptide name, concentration, and date of preparation.

Store the aliquots at -20°C or -80°C as recommended by the supplier.[6]
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.[1]

Emergency Response Logic

Personnel Exposure

Skin Contact Response Eye Contact Response Inhalation Response Ingestion Response Spill Response

Exposure or Spill Occurs

Skin Contact Eye Contact Inhalation Ingestion Spill

Remove Contaminated Clothing Flush Eyes at Eyewash Station for 15 min Move to Fresh Air Rinse Mouth with Water Alert Others and Evacuate Area

Wash Area with Soap and Water for 15 min

Seek Medical Attention

Seek Immediate Medical Attention Seek Medical Attention Do NOT Induce Vomiting

Seek Immediate Medical Attention

Absorb with Inert Material

Place in Hazardous Waste Container

Clean Area and Ventilate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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